Cas no 881291-07-2 (6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine)

• Product Name: 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine
• CAS No: 881291-07-2
• MF: C₁₁H₁₃N₃O₂S₂
• MW: 283.369819402695
• CID: 3057124
• PubChem ID: 4736789
• Update Time: 2025-06-08

6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidin-1-ylsulfonyl)-1,3-benzothiazol-2-amine
• 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine
• STK850161
• CS-0247252
• EN300-36153
• G28214
• Z362763672
• AB00674321-01
• 6-pyrrolidin-1-ylsulfonyl-1,3-benzothiazol-2-amine
• DB-428119
• 6-(1-Pyrrolidinylsulfonyl)-2-benzothiazolamine
• 881291-07-2
• F1420-1725
• 844-007-4
• SCHEMBL17241705
• CHEMBL4913167
• AKOS000268376

• Inchi： 1S/C11H13N3O2S2/c12-11-13-9-4-3-8(7-10(9)17-11)18(15,16)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2,(H2,12,13)
• InChI Key： KCOATLSYQAGZKY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 283.04491901Da
• Monoisotopic Mass: 283.04491901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine

6-(Pyrrolidine-1-Sulfonyl)-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine (CAS No. 881291-07-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzothiazoles, which are well-known for their diverse biological activities and applications in drug discovery. The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which contributes to its unique chemical properties. The pyrrolidine-1-sulfonyl group attached to the benzothiazole moiety further enhances its functional versatility, making it a promising candidate for various research and development activities.

Recent studies have highlighted the potential of 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine in the field of medicinal chemistry. Researchers have explored its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The sulfonyl group in the molecule plays a crucial role in enhancing the binding affinity to these targets, making it a valuable lead compound for drug development.

In addition to its pharmacological applications, 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine has also been investigated for its potential in materials science. The molecule's ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of novel materials with applications in catalysis and sensing technologies. This dual functionality underscores the importance of benzothiazole derivatives in both therapeutic and non-therapeutic contexts.

The synthesis of 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the benzothiazole core through cyclization reactions and the subsequent introduction of the pyrrolidine sulfonyl group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for industrial applications.

From an analytical standpoint, the characterization of 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided critical insights into the compound's molecular structure, stereochemistry, and solid-state properties. Such detailed characterization is essential for ensuring the reliability of experimental data and facilitating further research into its properties.

Looking ahead, the continued exploration of 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine is expected to yield new discoveries in both academic and industrial settings. Its role as a versatile building block in organic synthesis positions it as a valuable tool for chemists seeking to design innovative molecules with tailored functionalities. Furthermore, ongoing collaborations between academia and industry are likely to accelerate its translation into practical applications across multiple sectors.

In summary, 6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine (CAS No. 881291-07-) represents a compelling example of how modern chemical research can unlock the potential of complex molecules for diverse applications. As advancements in synthetic methods and analytical techniques continue to evolve, this compound will undoubtedly remain at the forefront of scientific innovation.